
Introduction: The Strategic Utility of Isotopic
Labeling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-Bromotoluene (Methyl D3)

CAS No.: 15169-02-5

Cat. No.: B580173

Get Quote

3-Bromotoluene (Methyl D3), with the IUPAC name 1-bromo-3-(trideuteriomethyl)benzene, is

a deuterated analogue of the common organic building block, 3-bromotoluene. The strategic

replacement of the three hydrogen atoms on the methyl group with their heavier isotope,

deuterium, renders this molecule an invaluable tool in modern chemical and pharmaceutical

research. While its core physical properties closely mirror those of its non-deuterated

counterpart, the isotopic label introduces a mass shift that is readily detectable by mass

spectrometry and alters vibrational frequencies in infrared spectroscopy.

This guide provides a comprehensive overview of the essential physical properties of 3-
Bromotoluene (Methyl D3). It is designed to equip researchers with the technical data and

foundational understanding necessary for its effective application in areas such as mechanistic

studies, quantitative analysis using isotopic dilution methods, and as a precursor in the

synthesis of complex deuterated molecules.[1] The data presented for properties such as

melting point, boiling point, and density are based on the well-characterized non-deuterated 3-

bromotoluene, as the substitution of deuterium for protium in the methyl group results in

negligible changes to these bulk physical constants.
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Core Physical and Chemical Identifiers
A precise understanding of a compound's identity is the bedrock of reproducible science. Below

are the key identifiers for 3-Bromotoluene (Methyl D3).

Identifier Value Source

IUPAC Name
1-bromo-3-

(trideuteriomethyl)benzene
[2]

CAS Number 15169-02-5 [2][3]

Molecular Formula C₇H₄D₃Br [2]

Molecular Weight 174.055 g/mol [2]

Canonical SMILES
[2H]C([2H])

([2H])C1=CC=CC(Br)=C1
[2]

InChI Key
WJIFKOVZNJTSGO-

FIBGUPNXSA-N
[2]

Summary of Key Physical Properties
For ease of reference, the primary physical properties are summarized in the table below.

These values are critical for predicting the compound's behavior in various experimental

conditions, from reaction setups to purification and storage.
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Property Value Notes

Appearance
Clear colorless to light yellow

liquid
[4][5][6]

Melting Point -40 °C (-40 °F) [4][7][8]

Boiling Point 183.7 °C at 760 mmHg [4][7][9][10][11]

Density 1.41 g/mL at 25 °C [4][5][10]

Refractive Index (n20/D) 1.552 [4][5]

Solubility
Insoluble in water; Soluble in

ethanol, ether, benzene
[4][5][9]

Vapor Pressure 2.04 hPa at 25 °C [4]

Flash Point 60 °C (140 °F) [4][8][10]

Note: Except for the molecular weight, the properties listed are for the non-deuterated

analogue, 3-bromotoluene (CAS 591-17-3). The isotopic substitution in the methyl group has a

minimal effect on these bulk physical properties.

Experimental Determination of Physical Properties
The values presented in this guide are determined through rigorous and validated experimental

protocols. Understanding these methodologies is key to appreciating the data's context and

limitations.

Molecular Weight and Structural Integrity via Mass
Spectrometry
Mass spectrometry (MS) is the definitive technique for confirming the molecular weight and

isotopic enrichment of 3-Bromotoluene (Methyl D3). The presence of the three deuterium

atoms increases the mass of the parent molecule by approximately 3 Da compared to its

undeuterated counterpart.

Causality of Experimental Choice: Electron Ionization (EI) coupled with Gas Chromatography

(GC-MS) is the preferred method. GC provides excellent separation of the analyte from any
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potential impurities before it enters the mass spectrometer, while EI is a robust ionization

technique that produces a characteristic fragmentation pattern, confirming the molecular

structure. The presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br in an

approximate 1:1 ratio), results in a distinctive M and M+2 isotopic pattern for the molecular ion

and bromine-containing fragments, which serves as a powerful diagnostic tool.[7]

Protocol: GC-MS Analysis

Sample Preparation: Prepare a dilute solution of the compound (approx. 1 mg/mL) in a

volatile organic solvent like dichloromethane or ethyl acetate.

Injection: Inject 1 µL of the solution into the GC-MS instrument.

GC Separation: Utilize a standard nonpolar capillary column (e.g., DB-5ms). Program the

oven temperature to ramp from a low starting temperature (e.g., 50°C) to a high final

temperature (e.g., 250°C) to ensure elution of the analyte.

Ionization: As the compound elutes from the GC column, it enters the MS source, where it is

bombarded with high-energy electrons (typically 70 eV) to induce ionization and

fragmentation.

Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) by a

mass analyzer (e.g., a quadrupole).

Data Interpretation: Analyze the resulting mass spectrum. Look for the molecular ion peak

[M]⁺ at m/z 174 and the [M+2]⁺ peak at m/z 176, confirming the molecular weight and the

presence of one bromine atom. The absence of a significant peak at m/z 171 confirms high

isotopic enrichment.
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Caption: Workflow for GC-MS analysis of 3-Bromotoluene (Methyl D3).
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Thermal Properties: Melting and Boiling Points
The melting and boiling points are fundamental properties that define the physical state of the

substance and are critical indicators of purity.

Causality of Experimental Choice:

Boiling Point: Distillation under atmospheric pressure is the classical and most direct method

for determining the boiling point of a liquid.[9][10][11] The temperature at which the liquid's

vapor pressure equals the surrounding atmospheric pressure is recorded as the boiling

point.

Melting Point: For substances that are liquid at room temperature, the melting point (or more

accurately, the freezing point) is determined by cooling the substance until it solidifies.

Differential Scanning Calorimetry (DSC) is a modern, highly sensitive technique that

measures the heat flow associated with thermal transitions. It can precisely determine the

freezing point by detecting the exothermic event of crystallization upon cooling.

Protocol: Melting/Freezing Point Determination by DSC

Sample Preparation: Hermetically seal a small amount of the liquid sample (5-10 mg) in an

aluminum DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: Place both the sample and reference pans into the DSC cell.

Thermal Program: Program the instrument to cool the sample at a controlled rate (e.g., 10

°C/min) to a temperature well below the expected freezing point (e.g., -70 °C).

Data Acquisition: The instrument records the differential heat flow between the sample and

the reference as a function of temperature.

Analysis: The freezing point is determined from the resulting thermogram as the onset

temperature of the exothermic crystallization peak.
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Caption: General workflow for freezing point determination using DSC.

Solubility Profile
The solubility of a compound dictates the choice of solvents for reactions, extractions, and

purification techniques like chromatography.

Underlying Principles: 3-Bromotoluene is a relatively nonpolar molecule. The benzene ring and

the C-Br bond contribute to its nonpolar character. Following the principle of "like dissolves

like," it is sparingly soluble in polar solvents like water but readily soluble in nonpolar organic

solvents such as ethers, benzene, and other hydrocarbons.[5][9]

Protocol: Qualitative Solubility Test

Add approximately 0.1 mL of 3-bromotoluene to three separate test tubes.

To the first tube, add 2 mL of deionized water.

To the second tube, add 2 mL of ethanol.

To the third tube, add 2 mL of toluene.

Agitate each tube and observe. The formation of two distinct layers in water indicates

insolubility. A clear, homogeneous solution in ethanol and toluene indicates solubility.

Spectroscopic Characterization
Spectroscopic data provides a unique fingerprint of a molecule, enabling unambiguous

structural confirmation and purity assessment.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is arguably the most powerful tool for structural elucidation in organic chemistry.

¹H NMR: In the proton NMR spectrum of 3-Bromotoluene (Methyl D3), the characteristic

singlet peak for the methyl protons (typically around 2.3 ppm for the non-deuterated version)

will be absent.[12] The spectrum will be dominated by the signals from the four aromatic

protons, which appear in the range of 7.0-7.4 ppm.[12] The splitting pattern will be complex

due to meta and para couplings, providing definitive confirmation of the 1,3-substitution

pattern on the aromatic ring.

¹³C NMR: The carbon NMR spectrum will show six distinct signals: four for the aromatic

carbons and one for the C-Br substituted carbon. The signal for the deuterated methyl

carbon (-CD₃) will be a low-intensity multiplet due to carbon-deuterium coupling, confirming

the location of the isotopic label.[10]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrations of its chemical bonds.

Key Absorptions: The IR spectrum of 3-bromotoluene will display several characteristic

peaks.[13]

~3030 cm⁻¹: Aromatic C-H stretching vibrations.

~1595, 1470 cm⁻¹: C=C stretching vibrations within the aromatic ring.

~780 cm⁻¹: A strong band indicating meta-disubstitution on a benzene ring (C-H out-of-

plane bending).

~2200-2100 cm⁻¹: C-D stretching vibrations from the deuterated methyl group. These

appear at a lower frequency than the typical C-H stretches (~2960 cm⁻¹) due to the

heavier mass of deuterium.

~1070 cm⁻¹: Aromatic C-Br stretching.
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Conclusion
3-Bromotoluene (Methyl D3) is a specialized chemical tool whose physical properties are

essential to its function. Its identity, purity, and thermal behavior are readily characterized by

standard analytical techniques such as mass spectrometry, NMR, IR, and DSC. This guide

provides the core data and methodological context required by researchers to confidently

employ this valuable isotopically labeled compound in their work, ensuring both the accuracy

and integrity of their scientific findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b580173?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b582339
https://fluorochem.co.uk/product/F043262/
https://www.keyorganics.net/3-bromotoluenemethyld3-15169-02-5-c7h7br.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB8437237_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8437237.htm
https://www.echemi.com/products/pid_Seven44646-3-bromotoluene.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromotoluene
https://chemicalpoint.eu/product/3-bromotoluene/
https://www.nanfangchem.com/product_detail_en/id/3.html
https://wap.guidechem.com/dictionary/en/591-17-3.html
https://commonchemistry.cas.org/detail?cas_rn=591-17-3
https://www.chemicalbook.com/SpectrumEN_591-17-3_1hnmr.htm
https://www.chemicalbook.com/SpectrumEN_591-17-3_IR1.htm
https://www.benchchem.com/product/b580173/docs#introduction-the-strategic-utility-of-isotopic-labeling
https://www.benchchem.com/product/b580173/docs#introduction-the-strategic-utility-of-isotopic-labeling
https://www.benchchem.com/product/b580173/docs#introduction-the-strategic-utility-of-isotopic-labeling
https://www.benchchem.com/product/b580173/docs#introduction-the-strategic-utility-of-isotopic-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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